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Compound of Interest

1-(4-Methoxycyclohexyl)propan-1-
Compound Name:
one

cat. No.: B1383015

- For Research, Scientific, and Drug Development Professionals -
Introduction

1-(4-Methoxycyclohexyl)propan-1-one is a ketone belonging to the alkyl cyclic ketone
structural group.[1] While specific public data on its direct application in the fragrance industry
is limited, its chemical structure suggests potential for novel and interesting olfactory properties.
Cyclic ketones, in general, are known for their diverse and valuable contributions to perfumery,
often exhibiting floral, fruity, and powdery notes.[2] This document outlines the potential
applications of 1-(4-Methoxycyclohexyl)propan-1-one and provides detailed protocols for its
synthesis, olfactory evaluation, and application in fragrance compositions, drawing upon
established methodologies for similar fragrance molecules.

Physicochemical and Olfactory Profile

The olfactory characteristics of a fragrance molecule are intrinsically linked to its
physicochemical properties. The following table summarizes the known and predicted
properties of 1-(4-Methoxycyclohexyl)propan-1-one.
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Property Value Source
1-(4-
Chemical Name Methoxycyclohexyl)propan-1- -
one
CAS Number 859055-52-0 [3]
Molecular Formula C10H1802 [4]
Molecular Weight 170.25 g/mol [4]
_ _ Based on similar cyclic
Predicted Odor Type Floral, Fruity, Powdery, Waxy
ketones[2]
Predicted Odor Threshold Not available -
) o ) Based on molecular weight
Predicted Substantivity Moderate to High

and structure

Experimental Protocols
1. Synthesis of 1-(4-Methoxycyclohexyl)propan-1-one

A plausible synthetic route to 1-(4-Methoxycyclohexyl)propan-1-one involves the Friedel-
Crafts acylation of a methoxycyclohexane derivative. The following is a representative protocol.

Materials:

o 4-Methoxycyclohexanecarbonyl chloride

o Diethyl ether (anhydrous)

o Ethylmagnesium bromide (in diethyl ether)

e Saturated agueous ammonium chloride solution
e Magnesium sulfate (anhydrous)

o Standard laboratory glassware and equipment for inert atmosphere reactions
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Procedure:

e Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

» To the flask, add a solution of 4-methoxycyclohexanecarbonyl chloride in anhydrous diethyl
ether.

e Cool the flask to 0°C using an ice bath.

o Slowly add a solution of ethylmagnesium bromide in diethyl ether from the dropping funnel to
the stirred solution in the flask. Maintain the temperature below 5°C during the addition.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2 hours.

o Cool the reaction mixture in an ice bath and quench the reaction by the slow addition of
saturated aqueous ammonium chloride solution.

o Separate the organic layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel or by distillation under
reduced pressure.

2. Olfactory Evaluation

The olfactory properties of the synthesized 1-(4-Methoxycyclohexyl)propan-1-one can be
characterized using Gas Chromatography-Olfactometry (GC-O).[5][6] This techniqgue combines
the separation power of gas chromatography with the sensitivity of the human nose as a
detector.[7]

Instrumentation and Materials:
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e Gas chromatograph equipped with a sniffing port (olfactometry port).[7][8]

e Mass spectrometer (MS) detector (optional but recommended for compound identification).

[6]
e Appropriate GC column (e.g., non-polar or polar capillary column).
o Trained sensory panelists.

o Solution of purified 1-(4-Methoxycyclohexyl)propan-1-one in a suitable solvent (e.g.,
ethanol).

Procedure:

 Inject a sample of the diluted 1-(4-Methoxycyclohexyl)propan-1-one solution into the GC-
O system.

e As the compounds elute from the GC column, they are split between the MS detector (if
used) and the sniffing port.[5]

o Atrained panelist sniffs the effluent from the sniffing port and records the perceived odor, its
intensity, and its duration at specific retention times.

e The data from the panelist is correlated with the peaks on the chromatogram to identify the
odor-active compounds.[6]

o Odor intensity can be rated on a scale, for example, from 0 (no odor) to 10 (very intense).[9]
3. Evaluation of Substantivity

Substantivity refers to the longevity of a fragrance on a particular substrate, such as skin or
fabric.[10][11]

Protocol for Substantivity on Skin:

e Prepare a 1% solution of 1-(4-Methoxycyclohexyl)propan-1-one in ethanol.
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e Apply a standardized amount (e.g., 0.1 mL) of the solution to a designated area on the
forearm of a volunteer.[9]

» At specified time intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), a trained panelist evaluates
the odor intensity on a predefined scale (e.g., 0-10).[9]

e The results can be plotted as odor intensity versus time to create a substantivity curve.[9]
Protocol for Substantivity on Fabric:
o Prepare a standard fabric swatch (e.g., cotton).

o Treat the fabric with a solution containing a known concentration of 1-(4-
Methoxycyclohexyl)propan-1-one.

» After a specified drying time, a trained panelist evaluates the odor intensity at various time
intervals.

o Factors that can influence substantivity on fabric include the type of fabric and the presence
of other chemicals like surfactants.[12]

Application in Fragrance Compositions

Based on its predicted olfactory profile, 1-(4-Methoxycyclohexyl)propan-1-one could be a
valuable component in various fragrance compositions. Its potential floral and fruity notes could
complement and enhance floral bouquets, while its powdery character could add a soft, clean
dimension to cosmetic and personal care fragrances.

lllustrative Diagrams

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.benchchem.com/product/b1383015?utm_src=pdf-body
https://www.benchchem.com/product/b1383015?utm_src=pdf-body
https://www.semanticscholar.org/paper/A-quantitative-study-of-factors-that-influence-the-Escher-Oliveros/0bc79f881d60e793c22043b8ea9b51f55d1a63f1
https://www.benchchem.com/product/b1383015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Evaluation

Application

‘
5oty ot peromarce Da.a}ﬁ{mg.m ;mmu.amn)ﬂG nnnnnnn produt App..camn]
Grignard Reacnor)—b@mk—up & PuvmcaﬂuD—bEr(ArMelhuxycydnhexy\ipmnan—]mn}ﬂ»(@mqory Evaluation (GC.OD

—

Synthesis

Sample Injection

Gas Chromatography Separation

Effluent Splitting

Data Correlation:
Odor Description & Retention Time

Identification of Odor-Active Compound

. Application to Substrate Sensory Evaluation at Time Intervals . -
Prepare Fragrance Solution (Skin or Fabric) (=0, 1, 2, 4, 8, 24h) Odor Intensity Data Generate Substantivity Curve

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1383015?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fragrance material review on cyclohexyl methyl pentanone - PubMed
[pubmed.ncbi.nim.nih.gov]

2. EP0676393A1 - Cyclic ketones and their use in perfumery - Google Patents
[patents.google.com]

3. 859055-52-0|1-(4-Methoxycyclohexyl)propan-1-one|BLDPharm [bldpharm.com]
4. cymitquimica.com [cymitquimica.com]
5. Enhanced GC-O workflows for detailed sensory evaluation [sepsolve.com]

6. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful
Methodology for Chemical Characterization of Odorous Compounds - PMC
[pmc.ncbi.nlm.nih.gov]

7. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
8. iladdie.wordpress.com [iladdie.wordpress.com]

9. ttslaboratuvar.com [ttslaboratuvar.com]

10. researchgate.net [researchgate.net]

11. perfumerflavorist.com [perfumerflavorist.com]

12. A quantitative study of factors that influence the substantivity of fragrance chemicals on
laundered and dried fabrics | Semantic Scholar [semanticscholar.org]

To cite this document: BenchChem. [Application of 1-(4-Methoxycyclohexyl)propan-1-one in
the Fragrance Industry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1383015#application-of-1-4-methoxycyclohexyl-
propan-1-one-in-the-fragrance-industry]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1383015?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23911799/
https://pubmed.ncbi.nlm.nih.gov/23911799/
https://patents.google.com/patent/EP0676393A1/en
https://patents.google.com/patent/EP0676393A1/en
https://www.bldpharm.com/products/859055-52-0.html
https://cymitquimica.com/products/3D-JJB05552/859055-52-0/1-4-methoxycyclohexylpropan-1-one/
https://www.sepsolve.com/blog/enhanced-gco-workflows-for-detailed-sensory-evaluation.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3892869/
https://en.wikipedia.org/wiki/Gas_chromatography-olfactometry
https://iladdie.wordpress.com/wp-content/uploads/2019/05/presentacion_sniffers.pdf
https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.researchgate.net/publication/229893014_Sensory_approach_to_measure_fragrance_intensity_on_the_skin
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860875/what-makes-a-fragrance-substantive
https://www.semanticscholar.org/paper/A-quantitative-study-of-factors-that-influence-the-Escher-Oliveros/0bc79f881d60e793c22043b8ea9b51f55d1a63f1
https://www.semanticscholar.org/paper/A-quantitative-study-of-factors-that-influence-the-Escher-Oliveros/0bc79f881d60e793c22043b8ea9b51f55d1a63f1
https://www.benchchem.com/product/b1383015#application-of-1-4-methoxycyclohexyl-propan-1-one-in-the-fragrance-industry
https://www.benchchem.com/product/b1383015#application-of-1-4-methoxycyclohexyl-propan-1-one-in-the-fragrance-industry
https://www.benchchem.com/product/b1383015#application-of-1-4-methoxycyclohexyl-propan-1-one-in-the-fragrance-industry
https://www.benchchem.com/product/b1383015#application-of-1-4-methoxycyclohexyl-propan-1-one-in-the-fragrance-industry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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